molecular formula C19H19FN4 B5796324 2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline

2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline

Cat. No. B5796324
M. Wt: 322.4 g/mol
InChI Key: SWEYYNAOVQVUJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline, also known as FPQ, is a synthetic compound that belongs to the class of quinazoline derivatives. This compound has gained significant attention in the scientific community due to its potential applications in the field of drug development. FPQ has been found to exhibit promising pharmacological activities, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline involves its interaction with specific target proteins, including enzymes and receptors. 2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline has been found to bind to the ATP-binding site of tyrosine kinase, thereby inhibiting its activity. This results in the inhibition of cancer cell growth and proliferation. 2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, leading to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation and pain, and improve cognitive function. 2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline has also been found to have a neuroprotective effect, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline has several advantages for lab experiments, including its potent inhibitory effects on enzymes and receptors, making it a useful tool for studying their functions. However, 2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several potential future directions for the study of 2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline. These include the development of new drugs based on 2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline, further studies on its safety and efficacy in humans, and the exploration of its potential applications in the treatment of neurodegenerative diseases. Additionally, the development of new synthesis methods for 2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline may lead to the production of more potent and effective derivatives.

Synthesis Methods

The synthesis of 2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline involves several steps, including the reaction of 2-fluoroaniline with 4-(4-methyl-1-piperazinyl)benzaldehyde to form 2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)benzaldehyde. This intermediate is then reacted with anthranilic acid to yield 2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline.

Scientific Research Applications

2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline has been extensively studied for its potential applications in the field of drug development. It has been found to exhibit potent inhibitory effects on a range of enzymes, including tyrosine kinase, which is involved in the growth and proliferation of cancer cells. 2-(2-fluorophenyl)-4-(4-methyl-1-piperazinyl)quinazoline has also been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases.

properties

IUPAC Name

2-(2-fluorophenyl)-4-(4-methylpiperazin-1-yl)quinazoline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19FN4/c1-23-10-12-24(13-11-23)19-15-7-3-5-9-17(15)21-18(22-19)14-6-2-4-8-16(14)20/h2-9H,10-13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SWEYYNAOVQVUJO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCN(CC1)C2=NC(=NC3=CC=CC=C32)C4=CC=CC=C4F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19FN4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2-Fluorophenyl)-4-(4-methylpiperazin-1-yl)quinazoline

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.